Cas no 230637-46-4 (tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate)

• Product Name: tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate
• CAS No: 230637-46-4
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 878387
• PubChem ID: 45092283
• Update Time: 2026-04-29

tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-1-(2-hydroxyethyl)butyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate

Comprehensive Guide to tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate (CAS No. 230637-46-4): Properties, Applications, and Market Insights

tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate (CAS 230637-46-4) is a specialized chiral compound gaining attention in pharmaceutical and fine chemical industries. This carbamate derivative features a unique combination of tert-butyl protection group and hydroxyhexane backbone, making it valuable for asymmetric synthesis and drug intermediate applications. The (3S) stereochemistry adds to its importance in creating enantiomerically pure compounds.

The molecular structure of tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate contains both polar (hydroxyl and carbamate) and non-polar (tert-butyl) regions, giving it interesting solubility properties. Researchers value this compound for its stability under various reaction conditions while maintaining the ability for selective deprotection. Current literature suggests growing applications in protease inhibitor synthesis and chiral auxiliary development, particularly in COVID-19 related drug research where precise stereochemistry is crucial.

From a synthetic chemistry perspective, CAS 230637-46-4 serves as a versatile building block. Its N-Boc protection (tert-butoxycarbonyl) makes it particularly useful in peptide coupling reactions, while the hydroxyl group at position 1 allows for further functionalization. The compound's stability profile makes it suitable for multi-step syntheses common in pharmaceutical intermediates production. Recent patent filings indicate its use in novel antiviral compounds and enzyme inhibitors.

Quality specifications for tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate typically require ≥98% purity by HPLC, with strict enantiomeric excess (ee) requirements often exceeding 99%. Analytical methods for characterization include chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are important considerations for industrial users.

The global market for chiral building blocks like tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate is projected to grow at 6.8% CAGR through 2028, driven by increasing demand for enantiomerically pure pharmaceuticals. Asia-Pacific currently leads in production capacity, with specialized manufacturers offering custom synthesis and scale-up services for this compound. Current research trends focus on its application in biodegradable polymers and green chemistry initiatives.

Safety data for CAS 230637-46-4 indicates it requires standard laboratory precautions. While not classified as hazardous under GHS criteria, proper handling procedures should be followed, including the use of personal protective equipment. The compound's environmental fate and biodegradation characteristics are becoming increasingly important considerations for manufacturers responding to sustainability trends in the chemical industry.

Recent scientific literature highlights novel applications of tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate in metal-organic frameworks (MOFs) and catalysis. Its structural features make it suitable for designing chiral catalysts and ligands. The pharmaceutical industry particularly values this compound for developing targeted drug delivery systems, with several clinical-stage candidates reportedly using derivatives of this carbamate.

Supply chain considerations for tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate have gained attention post-pandemic, with manufacturers diversifying production locations and implementing quality by design (QbD) approaches. Regulatory compliance remains crucial, with documentation requirements including certificates of analysis, GMP compliance statements, and detailed safety data sheets.

Future research directions for CAS 230637-46-4 include exploration of its use in continuous flow chemistry systems and enzyme-mediated synthesis. The compound's structural features make it an interesting candidate for artificial intelligence-assisted drug discovery platforms, particularly in virtual screening of chiral compound libraries. These developments align with current industry priorities of digital transformation and process intensification.

For researchers working with tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate, proper analytical method development is essential. Recommended techniques include chiral stationary phase chromatography for purity assessment and vibrational circular dichroism (VCD) for absolute configuration confirmation. These quality control measures are particularly important when the compound is used in pharmaceutical API synthesis.

The synthesis of tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate typically involves asymmetric reduction strategies followed by carbamate formation. Recent process optimization efforts have focused on catalytic methods to improve atom economy and reduce waste generation. These improvements address growing industry demands for sustainable chemistry practices and green manufacturing principles.

In conclusion, tert-butyl N-(3S)-1-hydroxyhexan-3-ylcarbamate (CAS 230637-46-4) represents an important chiral building block with expanding applications across multiple chemistry-driven industries. Its unique structural features, combined with growing capabilities in asymmetric synthesis and chiral technology, position this compound for continued relevance in advanced chemical research and development.